Cas no 4496-49-5 (4-Tert-butyl-N-phenylaniline)

• Product Name: 4-Tert-butyl-N-phenylaniline
• CAS No: 4496-49-5
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD00443884
• CID: 45112
• PubChem ID: 11447459
• Update Time: 2025-05-20

4-Tert-butyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-N-phenylaniline
• (4-tert-Butylphenyl)phenylamine
• 4-tert-Butyl-N-phenylaniline
• N-(4-tert-Butylphenyl)aniline
• (4-TERT-BUTYL-PHENYL)-PHENYL-AMINE
• 4-tert-butyldiphenylamine
• Benzenamine, 4-(1,1-dimethylethyl)-N-phenyl-
• J0424V222U
• p-t-butyldiphenylamine
• 4-tert-butyl-phenylaniline
• 4-tert-butylphenylphenylamine
• N-phenyl-p-tertiarybutylaniline
• UOMXLEWVJZEVGP-UHFFFAOYSA-N
• CS-0154896
• DTXSID30466175
• A872442
• (4-tert-Butylphenyl)phenylamine; 4-tert-Butyl-N-phenylaniline; ; N-(4-tert-Butylphenyl)aniline;4-tert-Butyl-N-phenylaniline
• SCHEMBL502030
• GS-5448
• SB80386
• MFCD00443884
• 4496-49-5
• Q27896157
• AKOS015965835
• SY019514
• UNII-J0424V222U
• AC-20800
• 4-Tert-butyl-N-phenylaniline

• MDL： MFCD00443884
• Inchi： 1S/C16H19N/c1-16(2,3)13-9-11-15(12-10-13)17-14-7-5-4-6-8-14/h4-12,17H,1-3H3
• InChI Key： UOMXLEWVJZEVGP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 225.15200
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.014
• Boiling Point: 338.653 ℃ at 760 mmHg
• Flash Point: 338.653 °C at 760 mmHg
• Refractive Index: 1.581
• PSA: 12.03000
• LogP: 4.80070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Tert-butyl-N-phenylaniline

Comprehensive Overview of 4-Tert-butyl-N-phenylaniline (CAS No. 4496-49-5): Properties, Applications, and Industry Insights

4-Tert-butyl-N-phenylaniline (CAS No. 4496-49-5), also known as N-phenyl-4-tert-butylaniline, is a specialized organic compound widely utilized in the chemical and material sciences. This aromatic amine derivative features a tert-butyl group attached to the para position of an aniline ring, which significantly influences its physical and chemical properties. Its unique molecular structure makes it valuable in applications ranging from polymer stabilization to advanced material synthesis. Researchers and industries are increasingly exploring its potential due to its thermal stability and compatibility with various matrices.

The compound’s CAS number 4496-49-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise classification in global supply chains. As sustainability and green chemistry gain traction, 4-Tert-butyl-N-phenylaniline has been studied for its role in eco-friendly formulations. For instance, its use as an intermediate in UV stabilizers and antioxidants aligns with the demand for durable, energy-efficient materials in packaging and automotive sectors. These trends reflect broader market shifts toward high-performance additives with minimal environmental impact.

One of the most searched questions about 4-Tert-butyl-N-phenylaniline revolves around its synthesis methods. The compound is typically produced via nucleophilic substitution reactions, where 4-tert-butylaniline reacts with halogenated benzene derivatives under controlled conditions. Recent advancements in catalytic processes have improved yield and purity, addressing industrial scalability challenges. Additionally, its solubility in organic solvents like toluene and dichloromethane makes it versatile for laboratory and manufacturing settings.

In material science, CAS 4496-49-5 is recognized for enhancing the photostability of polymers such as polyolefins and polyurethanes. This property is particularly relevant amid rising interest in long-lasting coatings and weather-resistant textiles. Furthermore, its role in electronic materials, including charge-transport layers in OLEDs, has sparked innovation in flexible displays and wearable technology—a hotspot for R&D investment.

From a regulatory standpoint, 4-Tert-butyl-N-phenylaniline complies with major chemical inventories like REACH and TSCA, ensuring its safe use in compliant regions. However, users frequently inquire about handling precautions, such as storage in cool, dry environments to prevent degradation. Analytical techniques like HPLC and GC-MS are recommended for quality control, underscoring the compound’s importance in precision-driven applications.

Looking ahead, the demand for specialty amines like N-phenyl-4-tert-butylaniline is projected to grow, driven by sectors such as renewable energy and smart materials. Its integration into next-generation batteries and bio-based polymers exemplifies its adaptability. As industries prioritize circular economy principles, the compound’s potential for recyclability and low-toxicity profiles will likely amplify its market relevance.

In summary, 4-Tert-butyl-N-phenylaniline (CAS No. 4496-49-5) exemplifies the intersection of innovation and functionality in modern chemistry. Its multifaceted applications, coupled with evolving industry needs, position it as a compound of enduring significance. For researchers and manufacturers alike, understanding its properties and trends is key to unlocking future opportunities.